Cas no 2228528-26-3 (tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate
• CAS No: 2228528-26-3
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 6286815
• PubChem ID: 165694779
• Update Time: 2025-05-22

tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate
• EN300-1902142
• tert-butyl N-[4-(2-hydroxypropan-2-yl)-3-methoxyphenyl]carbamate
• 2228528-26-3

• Inchi： 1S/C15H23NO4/c1-14(2,3)20-13(17)16-10-7-8-11(15(4,5)18)12(9-10)19-6/h7-9,18H,1-6H3,(H,16,17)
• InChI Key： BMSBSLWMOTYDBT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)C(C)(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate (CAS No. 2228528-26-3)

The compound tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate (CAS No. 2228528-26-3) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl group, a hydroxypropan-2-yl moiety, and a methoxyphenylcarbamate backbone, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug development and material science.

One of the key features of tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate is its versatility. The presence of the hydroxypropan-2-yl group allows for further functionalization, making it a useful building block in organic synthesis. Additionally, the methoxyphenylcarbamate segment contributes to its stability and reactivity, which are critical for applications in medicinal chemistry. Recent studies have highlighted its potential as a precursor in the development of novel therapeutic agents, particularly in areas such as neurodegenerative diseases and metabolic disorders.

In the context of current research trends, tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate has garnered attention for its role in green chemistry initiatives. With growing emphasis on sustainable and environmentally friendly synthetic methods, this compound's ability to participate in catalytic reactions and its compatibility with bio-based solvents align well with modern industrial demands. Researchers are exploring its use in atom-economical and low-waste processes, which are highly sought after in the chemical industry.

Another area of interest is the compound's potential in drug discovery. The tert-butyl group, in particular, is known to enhance the pharmacokinetic properties of drug candidates, such as improving metabolic stability and membrane permeability. This has led to increased searches for tert-butyl-containing intermediates in academic and industrial databases. The compound's CAS No. 2228528-26-3 is frequently queried in relation to high-throughput screening and structure-activity relationship (SAR) studies, reflecting its relevance in modern pharmacology.

From a technical standpoint, the synthesis of tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate involves multi-step organic reactions, often starting from readily available precursors. Optimizing these synthetic routes is a focus for chemists aiming to improve yield and purity. The compound's characterization typically employs advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring its quality for research and industrial applications.

In summary, tert-butyl N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylcarbamate (CAS No. 2228528-26-3) is a compound of growing importance in both academic and industrial settings. Its structural features, combined with its applicability in green chemistry and drug development, make it a subject of ongoing research. As the demand for innovative chemical solutions rises, this compound is poised to play a pivotal role in advancing scientific and technological frontiers.